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Current Research Status of Cannabidiorcol

The table below summarizes the available information on Cannabidiorcel and contrasts it with the more

established research on other cannabinoids.

Well-Studied Cannabinoids (e.g., CBD,

Aspect Cannabidiorcol (CBD-C1)
CBG)
Research Limited to early, preclinical studies; Extensive; numerous human clinical trials,
Scope "significantly understudied" [1]. systematic reviews, and meta-analyses
exist [2] [3] [4].
Reported Primarily antifungal potential from in- Broad: analgesia [3] [4], anti-inflammatory
Bioactivities silico (computer modeling) studies [1]. [2], neuroprotection [2], anti-cancer
properties [2] [5], and antibiotic
enhancement [5].
Mechanism of  Proposed to bind fungal cell Multiple well-documented targets (e.g., 5-
Action membranes and destabilize cell walls HT1A, TRPV1 receptors, Navl1.8 sodium
[1]. Molecular targets in humans are channel) [6] [4].
unknown.

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s005293?utm_src=pdf-body
https://www.smolecule.com/products/s005293?utm_src=pdf-interest
https://www.smolecule.com/products/s005293?utm_src=pdf-body
https://www.smolecule.com/products/s005293?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11743709/
https://themarijuanaherald.com/2025/05/a-breakdown-of-over-80-cannabis-related-studies-published-in-2025/
https://www.ncbi.nlm.nih.gov/books/NBK618045/
https://news.yale.edu/2025/01/21/cannabinoids-offer-new-hope-safe-and-effective-pain-relief
https://pmc.ncbi.nlm.nih.gov/articles/PMC11743709/
https://www.ncbi.nlm.nih.gov/books/NBK618045/
https://news.yale.edu/2025/01/21/cannabinoids-offer-new-hope-safe-and-effective-pain-relief
https://themarijuanaherald.com/2025/05/a-breakdown-of-over-80-cannabis-related-studies-published-in-2025/
https://themarijuanaherald.com/2025/05/a-breakdown-of-over-80-cannabis-related-studies-published-in-2025/
https://themarijuanaherald.com/2025/05/a-breakdown-of-over-80-cannabis-related-studies-published-in-2025/
https://themarijuanaherald.com/2025/08/2025-cannabis-research-a-breakdown-of-over-250-studies/
https://themarijuanaherald.com/2025/08/2025-cannabis-research-a-breakdown-of-over-250-studies/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11743709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7652785/
https://news.yale.edu/2025/01/21/cannabinoids-offer-new-hope-safe-and-effective-pain-relief
https://www.smolecule.com/products/s005293?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Well-Studied Cannabinoids (e.g., CBD,

Aspect Cannabidiorcol (CBD-C1)

CBG)
Therapeutic No experimental data available. Quantitative data available from clinical
Index Data trials (e.g., effective doses, safety

margins) [3] [7].

Key Evidence Molecular docking simulations against Randomized controlled trials (RCTSs),
fungal proteins [1]. observational studies, and in vivo models

[2] [3].

Known Experimental Data and Protocols

The most detailed information on Cannabidiorcol comes from a single 2025 computational study that

screened it for potential antifungal activity [1]. The methodology and findings are summarized below.

¢ Experimental Aim: To identify potential antifungal agents from Cannabis sativa-derived compounds
by screening them against eight specific fungal protein targets critical for fungal survival and
pathogenicity [1].

e Methodology: The researchers used molecular docking and molecular dynamics (MD)
simulations. This is a computational approach that predicts how strongly a small molecule (like a
cannabinoid) will bind to a protein target. The binding affinity is measured in kcal/mol, where a more
negative value indicates a stronger and more favorable binding [1].

¢ Key Findings for Cannabidiorcol: The study reported that Cannabidiorcol, along with other
cannabinoids and stilbenoids, was screened. However, the specific binding affinity values for
Cannabidiorcol with each protein target were not highlighted in the available summary. The ligands
with the highest binding affinities in the study were Cannabistilbene | and others, suggesting that
Cannabidiorcol's performance was likely moderate or less notable in this specific screening context

[1].

The following diagram illustrates the workflow of this computational study:
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Research Directions and Conclusions

The extreme scarcity of data on Cannabidiorcol means that a definitive therapeutic index comparison

cannot be made. Your guide would need to explicitly state that this compound is in the earliest stages of

investigation.
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¢ Focus on Established Cannabinoids: For a meaningful comparative guide, it would be more
feasible to focus on cannabinoids with robust research pipelines, such as CBD, CBG, or THCV, for
which comparative data on efficacy, dosing, and safety is emerging [2] [4] [5].

¢ Next Steps for Cannabidiorcol: Future research must first establish a baseline through in vitro
(cell-based) and in vivo (animal) studies to confirm the antifungal activity suggested by computational
models and to explore other potential therapeutic areas. These studies are prerequisites to any
determination of its therapeutic index.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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